Cas no 13480-21-2 (1-methyl-4-phenylpiperazine ethanedioate (1:1))
13480-21-2 structure
Product Name:1-methyl-4-phenylpiperazine ethanedioate (1:1)
CAS No:13480-21-2
MF:C13H18N2O4
MW:266.293023586273
CID:1236454
PubChem ID:202899
Update Time:2025-04-20
1-methyl-4-phenylpiperazine ethanedioate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-phenylpiperazine ethanedioate (1:1)
- 1-Methyl-4-phenylpiperazine
- 1-methyl-4-phenylpiperazine,oxalic acid
- 1-METHYL-4-PHENYLPIPERAZINE OXALATE
- 1-methyl-4-phenylpiperazine;oxalic acid
- DTXSID20158956
- F14627
- 13480-21-2
- Piperazine, 1-methyl-4-phenyl-, oxalate
-
- Inchi: 1S/C11H16N2.C2H2O4/c1-12-7-9-13(10-8-12)11-5-3-2-4-6-11;3-1(4)2(5)6/h2-6H,7-10H2,1H3;(H,3,4)(H,5,6)
- InChI Key: QBSHKVNTERHFBO-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.N1(C2C=CC=CC=2)CCN(C)CC1
Computed Properties
- Exact Mass: 266.12674
- Monoisotopic Mass: 266.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- PSA: 81.08
1-methyl-4-phenylpiperazine ethanedioate (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD11289851-1g |
1-Methyl-4-phenylpiperazine oxalate |
13480-21-2 | 97% | 1g |
$887 | 2024-07-18 |
1-methyl-4-phenylpiperazine ethanedioate (1:1) Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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